Cas no 2227898-81-7 (rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid
• CAS No: 2227898-81-7
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6046778
• PubChem ID: 165705452
• Update Time: 2025-05-21

rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid
• EN300-1757763
• rac-(1R,2R)-2-[2-(dimethylamino)-4-fluorophenyl]cyclopropane-1-carboxylic acid
• 2227898-81-7

• Inchi： 1S/C12H14FNO2/c1-14(2)11-5-7(13)3-4-8(11)9-6-10(9)12(15)16/h3-5,9-10H,6H2,1-2H3,(H,15,16)/t9-,10+/m0/s1
• InChI Key： LNWIHAWFIHDGPH-VHSXEESVSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid

Comprehensive Guide to rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid (CAS No. 2227898-81-7)

rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid (CAS No. 2227898-81-7) is a specialized cyclopropane carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique dimethylamino-fluorophenyl substitution pattern, making it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in its stereochemistry and potential applications in central nervous system (CNS) targeting molecules, aligning with current trends in precision medicine.

The molecular structure of rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid combines a cyclopropane ring with a fluorinated aromatic system, creating interesting physicochemical properties. The presence of both fluorine and dimethylamino groups enhances its bioavailability and membrane permeability, key factors in modern drug design. Recent studies suggest similar fluorophenylcyclopropane derivatives show promise in addressing neurological conditions, a hot topic in 2023 pharmaceutical research.

From a synthetic chemistry perspective, CAS 2227898-81-7 represents an important building block for chiral drug synthesis. The rac-(1R,2R) configuration offers opportunities for enantiomeric separation studies, particularly relevant to current Good Manufacturing Practice (cGMP) requirements. Pharmaceutical companies are exploring its use in developing novel neuroactive compounds, especially with growing interest in blood-brain barrier penetrating agents.

The fluorophenylcyclopropane scaffold of this compound has drawn attention in medicinal chemistry optimization projects. Its balanced lipophilicity (predicted logP ~2.5) and molecular weight (~263 g/mol) make it suitable for lead compound development, addressing the industry's need for "beyond Rule of Five" molecules. Researchers are particularly examining its potential in GPCR-targeted therapies, a rapidly expanding area in drug discovery.

Analytical characterization of rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid typically involves advanced techniques like chiral HPLC and LC-MS. The compound's stability profile shows promise for formulation development, with particular interest in its pH-dependent solubility characteristics. These properties are crucial for developing oral dosage forms, currently a major focus in pharmaceutical R&D.

In the context of green chemistry initiatives, synthetic routes to CAS 2227898-81-7 are being optimized to reduce environmental impact. Recent publications highlight improved catalytic cyclopropanation methods and atom-economical fluorination techniques applicable to this compound class. Such advancements align with the pharmaceutical industry's sustainability goals and regulatory pressures.

The patent landscape surrounding fluorophenylcyclopropane derivatives shows growing activity, particularly in neurodegenerative disease applications. While rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid itself may not be patented, its structural features appear in several recent filings for cognitive enhancers and mood disorder treatments. This reflects broader market trends toward CNS-targeted therapeutics.

From a commercial perspective, CAS 2227898-81-7 serves as a high-value research chemical for pharmaceutical developers. Current market analysis indicates rising demand for such chiral building blocks, driven by increased investment in neurological drug discovery. Suppliers are expanding catalog offerings of similar cyclopropane-containing intermediates to meet research needs.

Quality control standards for rac-(1R,2R)-2-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carboxylic acid typically require ≥95% purity by HPLC, with strict control of enantiomeric excess. These specifications are critical for its use in preclinical studies, where compound purity directly impacts biological evaluation results. The growing emphasis on reproducibility in biomedical research has made such quality parameters increasingly important.

Future research directions for CAS 2227898-81-7 may explore its structure-activity relationships in greater depth, particularly regarding the fluorine-dopamine interaction hypothesis currently gaining attention. The compound's potential as a conformational constraint element in peptide mimetics also warrants investigation, representing an exciting frontier in peptidomimetic drug design.